Cas no 130351-59-6 (2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-)

2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo- structure
130351-59-6 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-
CAS No:130351-59-6
MF:C10H13IN2O6
MW:384.124495267868
CID:164277
PubChem ID:452410
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo-
    • 1-[(2R,3S,4S,5S)-3-hydroxy-4,5-bis(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1-(3-deoxy-3-(hydroxymethyl)-beta-D-arabinofuranosyl)-5-iodo-
    • 2,4(1H,3H)-Pyrimidinedione, 1-[3-deoxy-3-(hydroxymethyl)-.beta.-D-arabinofuranosyl]-5-iodo-
    • 3'-Hydroxymethyl Ara-5-I-U
    • 1-[(2R,3S,4S,5S)-3-hydroxy-4,5-bis(hydroxymethyl)tetrahydrofuran-2-yl]-5-iodo-pyrimidine-2,4-dione
    • DTXSID10156461
    • 130351-59-6
    • 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-beta-D-arabino-pentofuranosyl-5-iodouracil
    • 1-(2,3-Dideoxy-3-C-(hydroxymethyl)-.beta.-D-arabino-pentofuranosyl-5-iodouracil
    • Inchi: 1S/C10H13IN2O6/c11-5-1-13(10(18)12-8(5)17)9-7(16)4(2-14)6(3-15)19-9/h1,4,6-7,9,14-16H,2-3H2,(H,12,17,18)/t4-,6-,7+,9-/m1/s1
    • InChI Key: ZJGWDASYLQGBSF-AIKLKQDHSA-N
    • SMILES: IC1C(NC(N(C=1)[C@H]1[C@H]([C@H](CO)[C@@H](CO)O1)O)=O)=O

Computed Properties

  • Exact Mass: 383.98183g/mol
  • Monoisotopic Mass: 383.98183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 119Ų

2,4(1H,3H)-Pyrimidinedione,1-[3-deoxy-3-(hydroxymethyl)-b-D-arabinofuranosyl]-5-iodo- Related Literature

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